Cas no 946849-79-2 (Boc-cystamine-suc-oh)
Boc-cystamine-suc-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BIBP1022-250mg |
Boc-Cystamine-Suc-OH |
946849-79-2 | >98% | 250mg |
£81.00 | 2025-02-19 | |
| Apollo Scientific | BIBP1022-1g |
Boc-Cystamine-Suc-OH |
946849-79-2 | >98% | 1g |
£135.00 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528833-250mg |
2,2-Dimethyl-4,13-dioxo-3-oxa-8,9-dithia-5,12-diazahexadecan-16-oic acid |
946849-79-2 | 98% | 250mg |
¥841.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528833-1g |
2,2-Dimethyl-4,13-dioxo-3-oxa-8,9-dithia-5,12-diazahexadecan-16-oic acid |
946849-79-2 | 98% | 1g |
¥1398.00 | 2024-04-24 | |
| abcr | AB525822-1g |
Boc-Cystamine-Suc-OH; . |
946849-79-2 | 1g |
€173.00 | 2025-04-14 | ||
| abcr | AB525822-5g |
Boc-Cystamine-Suc-OH; . |
946849-79-2 | 5g |
€492.50 | 2025-04-14 | ||
| abcr | AB525822-25g |
Boc-Cystamine-Suc-OH; . |
946849-79-2 | 25g |
€1910.00 | 2025-04-14 | ||
| Ambeed | A1258823-250mg |
Boc-Cystamine-Suc-OH |
946849-79-2 | 95% | 250mg |
$203.0 | 2025-04-14 | |
| Ambeed | A1258823-250mg |
Boc-Cystamine-Suc-OH |
946849-79-2 | 95% | 250mg |
$203.0 | 2025-04-14 |
Boc-cystamine-suc-oh Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Boc-cystamine-suc-oh
Professional Introduction to Boc-cystamine-suc-oh (CAS No: 946849-79-2)
Boc-cystamine-suc-oh is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. With a CAS number of 946849-79-2, this compound is widely recognized for its utility in the synthesis of complex peptides and as an intermediate in the development of novel therapeutic agents. The presence of both Boc (tert-butoxycarbonyl) and cystamine functional groups makes it a particularly valuable tool for researchers aiming to manipulate cysteine residues in proteins and peptides.
The Boc-cystamine-suc-oh molecule is structurally unique due to its combination of a protected amino group and a disulfide bridge. The Boc group provides stability during synthetic procedures by protecting the amino group from unwanted reactions, while the cystamine moiety offers a site for selective modification and cross-linking. This dual functionality has made it an indispensable reagent in the construction of disulfide-rich peptide mimetics, which are increasingly being explored for their potential in drug development.
In recent years, there has been a surge in research focused on peptide-based therapeutics, particularly those designed to mimic natural peptides or inhibit specific biological pathways. The use of Boc-cystamine-suc-oh has been instrumental in these studies, as it allows for the precise control of peptide folding and stability. For instance, researchers have utilized this compound to develop novel antimicrobial agents that target bacterial cell walls by disrupting essential cysteine-mediated interactions.
One of the most compelling applications of Boc-cystamine-suc-oh lies in its role as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The disulfide bridge in cystamine provides a scaffold that can be modified to enhance binding affinity and reduce degradation, making it an attractive candidate for drug candidates targeting cancer, inflammation, and infectious diseases.
The synthesis of complex peptides often requires multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The protective group provided by the Boc moiety allows researchers to perform sequential modifications without interference from other functional groups. This level of control is crucial when dealing with sensitive molecules like peptides, where even minor impurities can significantly impact biological activity.
Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of compounds like Boc-cystamine-suc-oh. SPPS is a widely used technique for constructing peptides on an automated platform, but it requires well-designed building blocks that can be easily incorporated into the growing chain. The stability and reactivity profile of Boc-cystamine-suc-oh make it an ideal candidate for SPPS applications, enabling researchers to produce large libraries of peptidomimetics efficiently.
The pharmaceutical industry has also shown interest in Boc-cystamine-suc-oh due to its potential in developing enzyme inhibitors. Many therapeutic targets are enzymes whose activity needs to be modulated for therapeutic benefit. By designing peptidomimetics that incorporate disulfide bridges, researchers can create molecules that bind tightly to enzyme active sites, inhibiting their function without affecting other biological processes. This approach has been particularly successful in the development of protease inhibitors used to treat viral infections and cancer.
The chemical properties of Boc-cystamine-suc-oh make it a versatile tool for both academic research and industrial applications. Its ability to form stable disulfide bonds while maintaining functional group compatibility allows for a wide range of synthetic possibilities. This flexibility has been exploited in the development of new methodologies for peptide synthesis, including techniques that enable the introduction of non-natural amino acids into peptide chains.
In conclusion, Boc-cystamine-suc-oh (CAS No: 946849-79-2) is a highly valuable compound in modern pharmaceutical research. Its unique combination of protective and reactive functional groups makes it an essential reagent for constructing complex peptides and peptidomimetics. As research continues to uncover new therapeutic applications for peptides, compounds like Boc-cystamine-suc-oh will undoubtedly play a crucial role in bringing innovative treatments to patients worldwide.
946849-79-2 (Boc-cystamine-suc-oh) Related Products
- 142947-56-6(12,13-Dithia-2,9,16,23-tetraazatetracosanedioic acid, 8,17-dioxo-, 1,24-bis(1,1-dimethylethyl) ester)
- 877865-52-6(4-Oxa-7,8-dithia-2,11-diazadodecan-12-oic acid,1-[1-(carboxymethyl)cyclohexyl]-3-oxo-, 12-(1,1-dimethylethyl) ester)
- 2176267-35-7(Tert-butyl N-[4-(1,2,5-dithiazepan-5-yl)-2-methyl-4-oxobutan-2-yl]carbamate)
- 1427986-50-2(tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)